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Compound of Interest

Compound Name: Ethyl 10(E)-heptadecenoate

Cat. No.: B15552567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and

potential research applications of Ethyl 10(E)-heptadecenoate. The information is compiled

from safety data sheets and scientific literature to ensure safe and effective use in a laboratory

setting.

Chemical and Physical Properties
Ethyl 10(E)-heptadecenoate, also known as Ethyl trans-10-heptadecenoate, is a fatty acid

ethyl ester. Its key properties are summarized below.
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Property Value Reference

CAS Number 150324-17-7 [1]

Molecular Formula C₁₉H₃₆O₂ [1]

Molecular Weight 296.49 g/mol [1]

Physical State Solid at 20°C, Crystal form [2]

Color White to Almost White [2]

Melting Point 28°C [2]

Boiling Point 200°C at 1.3 kPa [2]

Purity >99% [1]

Safety and Handling
While Ethyl 10(E)-heptadecenoate is not classified as a hazardous substance, standard

laboratory safety precautions should be followed.

2.1. Personal Protective Equipment (PPE)

Respiratory Protection: Use a dust respirator if generating dust or aerosols.[2]

Hand Protection: Wear protective gloves.[2]

Eye Protection: Safety glasses are recommended. A face shield may be necessary in

situations with a risk of splashing.[2]

Skin and Body Protection: Wear protective clothing and boots as needed.[2]

2.2. Handling Procedures

Handle in a well-ventilated area.[2]

Use a local exhaust system if dust or aerosols will be generated.[2]

Avoid contact with skin, eyes, and clothing.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scielo.br/j/sa/a/P4yCMq44wFQWGw8fc9SK6GS/?lang=en&format=pdf
https://www.scielo.br/j/sa/a/P4yCMq44wFQWGw8fc9SK6GS/?lang=en&format=pdf
https://www.scielo.br/j/sa/a/P4yCMq44wFQWGw8fc9SK6GS/?lang=en&format=pdf
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.scielo.br/j/sa/a/P4yCMq44wFQWGw8fc9SK6GS/?lang=en&format=pdf
https://www.benchchem.com/product/b15552567?utm_src=pdf-body
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.medchemexpress.com/ethyl-10-e-heptadecenoate.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands and face thoroughly after handling.[2]

In case of a spill, sweep up the solid material into an airtight container, avoiding dust

dispersion, and dispose of it according to local regulations.[2]

Storage Conditions
Proper storage is crucial to maintain the stability and purity of Ethyl 10(E)-heptadecenoate.

Fatty acid esters are susceptible to oxidation and hydrolysis.

Parameter Recommendation Rationale

Temperature Freezer
To slow down potential

degradation processes.[1]

Atmosphere

Store in a tightly closed

container. An inert atmosphere

(e.g., argon or nitrogen) is

recommended for long-term

storage.

To prevent oxidation.[2]

Light Store in a dark place.
To prevent light-induced

degradation.[2]

Incompatible Materials
Store away from oxidizing

agents and strong acids.[2]

To prevent chemical reactions

that could degrade the

compound.

Moisture

Keep in a dry place. The

compound is moisture-

sensitive.

To prevent hydrolysis.

Experimental Protocols
While specific protocols for Ethyl 10(E)-heptadecenoate are not widely published, its

structural similarity to other biologically active fatty acid esters, such as (E)-9-octadecenoic acid

ethyl ester (E9OAEE), suggests potential applications in cell-based assays. The following are

generalized protocols based on methodologies used for similar compounds.
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4.1. Preparation of Stock Solutions

Solvent Selection: Due to its lipophilic nature, Ethyl 10(E)-heptadecenoate is expected to

be soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

Stock Solution Preparation:

Accurately weigh the desired amount of Ethyl 10(E)-heptadecenoate in a sterile

microcentrifuge tube.

Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock

concentration (e.g., 10-100 mM).

Vortex thoroughly until the compound is completely dissolved.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

4.2. General Protocol for Cell Culture Experiments

This protocol provides a framework for treating adherent cell lines with Ethyl 10(E)-
heptadecenoate.

Cell Seeding: Plate cells in a suitable multi-well plate at a density that will ensure they are in

the exponential growth phase at the time of treatment.

Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂) until they

reach the desired confluency.

Preparation of Working Solutions:

Thaw an aliquot of the Ethyl 10(E)-heptadecenoate stock solution.

Dilute the stock solution in a complete cell culture medium to the desired final

concentrations. It is important to ensure the final solvent concentration is consistent across

all treatments and is non-toxic to the cells (typically ≤ 0.1% v/v for DMSO).

Cell Treatment:
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Remove the old medium from the cells.

Add the medium containing the different concentrations of Ethyl 10(E)-heptadecenoate to

the respective wells.

Include a vehicle control (medium with the same concentration of solvent used for the

highest concentration of the test compound).

Incubation: Incubate the cells for the desired period.

Downstream Analysis: Following incubation, cells can be harvested for various analyses,

such as viability assays (e.g., MTT, trypan blue), protein expression analysis (e.g., Western

blot), or gene expression analysis (e.g., qRT-PCR).

Potential Biological Activity and Signaling Pathways
A structurally similar compound, (E)-9-octadecenoic acid ethyl ester (E9OAEE), has been

shown to exhibit anti-inflammatory properties in lipopolysaccharide (LPS)-induced RAW264.7

macrophages.[3] This effect was mediated through the regulation of the Mitogen-Activated

Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways.[3] It is

plausible that Ethyl 10(E)-heptadecenoate may have similar biological activities.

Diagram of the Proposed Anti-Inflammatory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Ethyl 10(E)-
heptadecenoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552567#handling-and-storage-of-ethyl-10-e-
heptadecenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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